Palladium-catalyzed oxidative amination of homoallylic alcohols: sequentially installing carbonyl and amino groups along an alkyl chain†
Chemical Communications Pub Date: 2017-08-29 DOI: 10.1039/C7CC06077G
Abstract
A novel Pd-catalyzed intermolecular cascade oxidative amination of homoallylic alcohols to yield β-amino ketones has been developed by using TBHP as the terminal oxidant. The synthetic utility of the reaction can be performed by installing the carbonyl and amino groups along an alkyl chain in one step, offering several advantages such as simple starting materials and easy operation. The resultant β-amino ketones should have potential applications in the fields of biopharmaceutical and functional materials.
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